1-Methylpiperidine-3-carbaldehyde

• IUPAC Name: 1-methylpiperidine-3-carbaldehyde
• InChI: InChI=1S/C7H13NO/c1-8-4-2-3-7(5-8)6-9/h6-7H,2-5H2,1H3
• InChI Key: DYYBIPJEINPRQG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)C=O
• Molecular Formula: C7H13NO
• DSSTOX Substance ID: DTXSID90550882
• Molecular Weight: 127.18 g/mol
• CAS RN: 99658-56-7

Description

1-Methylpiperidine-3-carbaldehyde is a chemical compound with the molecular formula C7H13NO and a molecular weight of 127.18. It is a derivative of piperidine.

Synthesis Analysis

Piperidines, including 1-Methylpiperidine-3-carbaldehyde, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The InChI code for 1-Methylpiperidine-3-carbaldehyde is 1S/C7H13NO/c1-8-4-2-7(6-9)3-5-8/h6-7H,2-5H2,1H3. This indicates that the molecule consists of a six-membered ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Physical And Chemical Properties Analysis

1-Methylpiperidine-3-carbaldehyde has a molecular weight of 127.19. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Application in Supramolecular Chemistry

1-Methylpiperidine-3-carbaldehyde finds application in the field of supramolecular chemistry. A study demonstrated its use as a ligand for coordinating paramagnetic transition metal ions. This coordination resulted in the formation of a {Mn(III)25} barrel-like cluster, which exhibits single-molecule magnetic behavior, highlighting its potential in magnetism and material science research (Giannopoulos et al., 2014).

Application in Organic Synthesis

The compound plays a role in organic synthesis, as demonstrated in a study on the synthesis of benzo[b][1,6]naphthyridines and benzo[b][1,7]naphthyridines. Here, 1-methylpiperidine derivatives were used to prepare 'azaacridines,' highlighting its role in the synthesis of complex organic structures (Chen & Deady, 1993).

Application in Brain Drug Delivery

1-Methylpiperidine derivatives are also significant in drug delivery systems, especially for the brain. A study found that a quaternary pyridinium salt, derived from 1-methylpyridine, could be efficiently delivered to the brain in its prodrug form. This research supports the hypothesis of an active transport mechanism for eliminating organic ions from the brain and opens possibilities for specific drug delivery to the brain (Bodor et al., 1978).

Application in Structural Elucidation

The compound is used in structural studies of pharmaceuticals. A research on the H1 histamine antagonist, alcaftadine, utilized a 1-methylpiperidine derivative for structural elucidation. The study combined various spectroscopic and crystallographic techniques to determine the structure of alcaftadine, underlining the importance of 1-methylpiperidine derivatives in pharmaceutical analysis (Pansuriya et al., 2015).

Application in Synthesis of Naphthyridines

The compound has been used in the scaleable synthesis of naphthyridine derivatives. A study described the synthesis of 3-hydroxy-1,5-naphthyridine-4-carbaldehyde, illustrating the role of 1-methylpiperidine derivatives in the production of complex heterocyclic compounds (Li et al., 2010).

Application in Heterocyclic Chemistry

A review highlighted the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs, emphasizing the synthetic applications and biological evaluation of compounds related to 1-methylpiperidine-3-carbaldehyde. This showcases its utility in developing fused or binary heterocyclic systems (Hamama et al., 2018).

Safety and Hazards

While specific safety and hazard information for 1-Methylpiperidine-3-carbaldehyde was not found, it’s important to handle all chemical substances with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Piperidines are significant in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals. Thus, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-Methylpiperidine-3-carbaldehyde, is an important task of modern organic chemistry.